1-Decyl-3-ethynylbenzene

• Molecular Formula: C18H26
• Molecular Weight: 242.4 g/mol
• IUPAC Name: 1-decyl-3-ethynylbenzene
• InChI: InChI=1S/C18H26/c1-3-5-6-7-8-9-10-11-13-18-15-12-14-17(4-2)16-18/h2,12,14-16H,3,5-11,13H2,1H3
• InChI Key: RTLQQJFLSQFDIX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCC1=CC(=CC=C1)C#C

Description

Its molecular formula is C₁₈H₂₆, with a molecular weight of 242.41 g/mol. The ethynyl group introduces sp-hybridization, conferring linear geometry and electron-withdrawing properties, while the decyl chain contributes hydrophobicity and bulk. This compound has been studied in catalytic hydrogenation reactions, where its structure influences chemoselectivity and regioselectivity .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Decyl-3-ethynylbenzene can be synthesized through a multi-step process. One common method involves the reaction of 1,3-dibromobenzene with n-butyllithium, followed by the addition of 1-bromodecane. The resulting intermediate is then subjected to a reaction with potassium carbonate in a mixture of tetrahydrofuran (THF) and methanol to yield 1-Decyl-3-ethynylbenzene .

Industrial Production Methods: While specific industrial production methods for 1-Decyl-3-ethynylbenzene are not widely documented, the general approach involves large-scale synthesis using similar reaction conditions as described above, with optimizations for yield and purity.

Chemical Reactions Analysis

Types of Reactions: 1-Decyl-3-ethynylbenzene undergoes various chemical reactions, including:

Oxidation: The benzylic position can be oxidized to form benzoic acids using reagents like potassium permanganate under acidic conditions.

Bromination: The benzylic carbon can be brominated using N-bromosuccinimide (NBS) in the presence of a radical initiator.

Electrophilic Aromatic Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions, such as nitration and sulfonation.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO₄) in acidic conditions.

Bromination: N-bromosuccinimide (NBS) in carbon tetrachloride (CCl₄).

Electrophilic Aromatic Substitution: Various electrophiles like nitric acid (HNO₃) for nitration and sulfuric acid (H₂SO₄) for sulfonation.

Major Products:

Oxidation: Benzoic acids.

Bromination: Benzylic bromides.

Electrophilic Aromatic Substitution: Nitrobenzenes and sulfonated benzenes.

Scientific Research Applications

1-Decyl-3-ethynylbenzene has several applications in scientific research:

Chemistry: Used as a precursor in the synthesis of more complex organic molecules and polymers.

Biology: Investigated for its potential interactions with biological molecules and its role in biochemical pathways.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-Decyl-3-ethynylbenzene involves its interaction with various molecular targets. The ethynyl group can participate in reactions that form covalent bonds with other molecules, while the decyl group provides hydrophobic interactions. These interactions can influence the compound’s behavior in chemical and biological systems .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variation at the 3-Position

The reactivity and physical properties of 1-decyl-3-ethynylbenzene are strongly influenced by the nature of the substituent at the 3-position. Key analogs include:

1-Decyl-3-vinylbenzene (4e)

• Molecular Formula : C₁₈H₂₈
• Substituents : Decyl (C₁₀H₂₁) at 1-position; vinyl (CH=CH₂) at 3-position.
• Key Differences: The vinyl group (sp²-hybridized) offers moderate electron-withdrawing effects compared to the ethynyl group. This compound is less polar than 4c, leading to higher solubility in nonpolar solvents. In catalytic hydrogenation, the vinyl group may reduce to ethyl under hydrogenation conditions .

1-Decyl-3-ethylbenzene (4f)

• Molecular Formula : C₁₈H₃₀
• Substituents : Decyl (C₁₀H₂₁) at 1-position; ethyl (CH₂CH₃) at 3-position.
• Key Differences : The ethyl group (sp³-hybridized) is electron-donating, increasing electron density on the benzene ring. This enhances stability but reduces reactivity in electrophilic substitution reactions.

1-(dec-1-yn-1-yl)-3-ethynylbenzene (4#)

• Molecular Formula : C₁₈H₂₂
• Substituents : Dec-1-yn-1-yl (HC≡C-(CH₂)₈CH₃) at 1-position; ethynyl (C≡CH) at 3-position.
• Key Differences : The unsaturated dec-1-yn-1-yl chain introduces a terminal alkyne, lowering boiling points due to reduced van der Waals interactions compared to saturated decyl. This compound is highly reactive in alkyne-specific reactions, such as cycloadditions .

Chain Saturation and Length

• Saturated vs. Unsaturated Chains :
  • 4c (Decyl) : Saturated C₁₀ chain increases hydrophobicity and boiling point (estimated >300°C).
  • 4# (Dec-1-yn-1-yl) : Unsaturated chain lowers boiling point and enhances reactivity in hydrogenation (e.g., conversion to 4c via alkyne reduction) .

Physical and Chemical Properties

Compound	Substituent (Position)	Molecular Formula	Molecular Weight (g/mol)	Boiling Point*	Key Reactivity
1-Decyl-3-ethynylbenzene (4c)	Decyl (1), Ethynyl (3)	C₁₈H₂₆	242.41	>300°C	High reactivity in alkyne transformations
1-Decyl-3-vinylbenzene (4e)	Decyl (1), Vinyl (3)	C₁₈H₂₈	244.42	~290°C	Hydrogenates to ethyl derivatives
1-Decyl-3-ethylbenzene (4f)	Decyl (1), Ethyl (3)	C₁₈H₃₀	246.43	~310°C	Stable, low chemical reactivity
1-(dec-1-yn-1-yl)-3-ethynylbenzene (4#)	Dec-1-yn-1-yl (1), Ethynyl (3)	C₁₈H₂₂	238.37	~270°C	Reactive in alkyne cycloadditions